Cyclo(L-prolinyl-L-tyrosine)
Cyclo(L-prolinyl-L-tyrosine)
Cyclo(L-Pro-L-Tyr) (maculosin) is a diketopiperazine formed by the fusion of tyrosine and proline, reported as a secondary metabolite of fungi and bacteria. In Pseudomonas aeruginosa, cyclo(L-Pro-L-Tyr) is capable of activating N-acylhomoserine lactones (AHLs). Cyclo(L-Pro-L-Tyr) is also capable of activating or antagonizing other LuxR-based quorum-sensing systems. Cyclo(L-Pro-L-Tyr) was identified as a host-specific toxin produced by Alternaria alternata on spotted knapweed.
Brand Name:
Vulcanchem
CAS No.:
4549-02-4
VCID:
VC0109778
InChI:
InChI=1S/C14H16N2O3/c17-10-5-3-9(4-6-10)8-11-14(19)16-7-1-2-12(16)13(18)15-11/h3-6,11-12,17H,1-2,7-8H2,(H,15,18)/t11-,12-/m0/s1
SMILES:
C1CC2C(=O)NC(C(=O)N2C1)CC3=CC=C(C=C3)O
Molecular Formula:
C14H16N2O3
Molecular Weight:
260.29 g/mol
Cyclo(L-prolinyl-L-tyrosine)
CAS No.: 4549-02-4
Reference Standards
VCID: VC0109778
Molecular Formula: C14H16N2O3
Molecular Weight: 260.29 g/mol
CAS No. | 4549-02-4 |
---|---|
Product Name | Cyclo(L-prolinyl-L-tyrosine) |
Molecular Formula | C14H16N2O3 |
Molecular Weight | 260.29 g/mol |
IUPAC Name | (3S,8aS)-3-[(4-hydroxyphenyl)methyl]-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione |
Standard InChI | InChI=1S/C14H16N2O3/c17-10-5-3-9(4-6-10)8-11-14(19)16-7-1-2-12(16)13(18)15-11/h3-6,11-12,17H,1-2,7-8H2,(H,15,18)/t11-,12-/m0/s1 |
Standard InChIKey | LSGOTAXPWMCUCK-RYUDHWBXSA-N |
Isomeric SMILES | C1C[C@H]2C(=O)N[C@H](C(=O)N2C1)CC3=CC=C(C=C3)O |
SMILES | C1CC2C(=O)NC(C(=O)N2C1)CC3=CC=C(C=C3)O |
Canonical SMILES | C1CC2C(=O)NC(C(=O)N2C1)CC3=CC=C(C=C3)O |
Description | Cyclo(L-Pro-L-Tyr) (maculosin) is a diketopiperazine formed by the fusion of tyrosine and proline, reported as a secondary metabolite of fungi and bacteria. In Pseudomonas aeruginosa, cyclo(L-Pro-L-Tyr) is capable of activating N-acylhomoserine lactones (AHLs). Cyclo(L-Pro-L-Tyr) is also capable of activating or antagonizing other LuxR-based quorum-sensing systems. Cyclo(L-Pro-L-Tyr) was identified as a host-specific toxin produced by Alternaria alternata on spotted knapweed. |
Synonyms | (3S,8aS)-Hexahydro-3-[(4-hydroxyphenyl)methyl]pyrrolo[1,2-a]pyrazine-1,4-dione; (3S-trans)-Hexahydro-3-[(4-hydroxyphenyl)methyl]-pyrrolo[1,2-a]pyrazine-1,4-dione; Hexahydro-3-(p-hydroxybenzyl)-pyrrolo[1,2-a]pyrazine-1,4-dione; Cyclo L-Prolyl-L-tyrosi |
Reference | Citromycetins and bilains A-C: new aromatic polyketides and diketopiperazines from Australian marinederived and terrestrial Penicillium spp. Capon R.J. et al. J. Nat. Prod. 2007, 70, 1746.Quorum-sensing cross talk: isolation and chemical characterization of cyclic dipeptides from Pseudomonas aeruginosa and other Gram-negative bacteria. Holden, M.T.G. et al. Mol. Microbiol. 1999, 33, 1254.Maculosin, a host-specific phytotoxin for spotted knapweed from Alternaria alternata. Stierle A.C. Proc. Natl. Acad. Sci. USA 1988, 85, 8008. |
PubChem Compound | 119404 |
Last Modified | Nov 11 2021 |
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